Tanshinone Iib

• Molecular Formula: C19H18O4
• Molecular Weight: 310.3 g/mol
• InChI: InChI=1S/C19H18O4/c1-10-8-23-18-12-5-6-13-11(4-3-7-19(13,2)9-20)15(12)17(22)16(21)14(10)18/h5-6,8,20H,3-4,7,9H2,1-2H3
• InChIKey: XDUXBBDRILEIEZ-UHFFFAOYSA-N

Tanshinone IIb: A Quantitative Chemoinformatics and Procurement Profile

Tanshinone IIb (TSB) is a lipophilic abietane-type norditerpenoid quinone with a molecular formula of C19H18O4 and a molecular weight of 310.4 g/mol (CAS 17397-93-2). It is a primary active constituent derived from the roots of Salvia miltiorrhiza (Danshen), a botanical widely utilized in traditional medicine for cardiovascular and cerebrovascular conditions. Characterized by a 6-(hydroxymethyl)-1,6-dimethyl-6,7,8,9-tetrahydrophenanthro[1,2-b]furan-10,11-dione core [1], it is biosynthetically related to other tanshinones but possesses a distinct C-19 hydroxylated structure. This specific structural feature imparts a unique metabolic and functional profile compared to its in-class analogs such as tanshinone IIA, tanshinone I, and cryptotanshinone [2].

Structure-specific target engagement distinct from tanshinone IIA and cryptotanshinone

Efflux transporter substrate profile (P-gp/MRP1) informs ADME experimental design

Compound-level specification required; class-level substitution may not transfer

• [1] TradMPD. Scientific information on chemical compounds included in crude drugs: Tanshinone IIB. dentomed.toyama-wakan.net View Source
• [2] Li P, et al. Identification of tanshinone IIA metabolites in rat liver microsomes by liquid chromatography-tandem mass spectrometry. Rapid Communications in Mass Spectrometry. 2006;20(12):1845-50. View Source

Tanshinone IIb: Why In-Class Tanshinone Substitution Fails in Critical Assays

Tanshinone IIb cannot be interchangeably substituted with other tanshinones due to its distinct hydroxylation at the C-19 position, which critically alters its molecular target engagement and pharmacokinetic properties. While it shares a common scaffold with tanshinone IIA and cryptotanshinone, its specific geometry results in a markedly different spectrum of activity across key biological targets, such as NADPH oxidase (Nox) isozymes, SARS-CoV-2 PLpro protease, and protein tyrosine phosphatase 1B (PTP1B) . Furthermore, TSB's classification as a substrate for efflux transporters P-glycoprotein (P-gp) and multidrug resistance-associated protein 1 (MRP1) dictates its unique absorption, distribution, and potential for drug-drug interactions, rendering it pharmacokinetically non-equivalent to its structural relatives [1]. Therefore, procurement for specific research applications requires compound-level specification, not class-level assumption.

C-19 hydroxylation

Alters target engagement and selectivity across Nox, PLpro, and PTP1B relative to other tanshinones

Efflux transporter substrate

P-gp/MRP1-mediated efflux limits permeability and exposure; pharmacokinetics may not match in-class analogs

Neuroprotection model response

In vivo gerbil model shows weaker neuroprotection than tanshinone I or cryptotanshinone; endpoint context may differ

• [1] Yu XY, et al. Role of ATP-binding cassette drug transporters in the intestinal absorption of tanshinone IIB, one of the major active diterpenoids from the root of Salvia miltiorrhiza. Xenobiotica. 2007;37(4):375-415. View Source

Tanshinone IIb: Quantified Differentiators for Scientific Procurement

Tanshinone IIb is a Potent and Selective Inhibitor of SARS-CoV-2 PLpro Protease

In a head-to-head screening of 19 tanshinones against the SARS-CoV-2 papain-like protease (PLpro), Tanshinone IIb demonstrated the most potent inhibitory activity with an IC50 of 0.14 µM [1]. This is significantly more potent than the class average and other tested compounds, such as Danshexinkun A, which had the highest IC50 of 31.02 µM. Furthermore, a separate study confirmed TSB's selectivity profile, reporting an IC50 of 10.7 µM for PLpro versus a weaker 24.8 µM for 3CLpro [2].

SARS-CoV-2 PLpro Inhibition

Head-to-head

TSB IC₅₀ 0.14 µMvsDanshexinkun A 31.02 µM~221-fold difference

Supports PLpro probe development context

In vitro enzymatic assay; selectivity over 3CLpro (24.8 µM)

Evidence Dimension	IC50 against SARS-CoV-2 PLpro proteolytic activity
Target Compound Data	0.14 µM
Comparator Or Baseline	Danshexinkun A: 31.02 µM; 3CLpro (for TSB): 24.8 µM
Quantified Difference	TSB is ~221-fold more potent than Danshexinkun A; 2.3-fold more potent against PLpro than 3CLpro.
Conditions	In vitro enzymatic assay with dose-dependent curve analysis

Why This Matters

This data positions Tanshinone IIb as a superior molecular probe or lead candidate for researchers developing next-generation antivirals targeting the SARS-CoV-2 PLpro enzyme.

• [1] Desai UR, et al. The inhibition of SARS-CoV-2 Papain-like protease by tanshinones. CORE. 2024. View Source
• [2] CSNpharm. PLP & 3CLpro inhibition data for Tanshinone IIB. CSNpharm Product Datasheet. View Source

Tanshinone IIb Exhibits Distinct Isozyme Selectivity in NADPH Oxidase (Nox) Inhibition

In a comparative study evaluating the inhibition of NADPH oxidase (Nox) isozymes, Tanshinone IIb exhibited an IC50 range of 5.2-11.9 µM . This potency profile is distinct from other major tanshinones: Tanshinone IIA (IC50: 1.9-7.2 µM), Cryptotanshinone (IC50: 2.1-7.9 µM), and Tanshinone I (IC50: 2.6-12.9 µM). While Tanshinone I and IIA were identified as more effective in subsequent cell-based and in vivo models for androgenetic alopecia (AGA), the unique IC50 range of Tanshinone IIb confirms its non-equivalence and suggests its utility in systems where a specific potency window is required.

Nox Isozyme Inhibition

Head-to-head

TSB IC₅₀ 5.2–11.9 µMvsTanshinone IIA 1.9–7.2 µMPotency range does not overlap with more potent analogs

Supports Nox isoform profiling context

High-throughput screening; cell-based model selection may differ

Evidence Dimension	IC50 range for Nox isozyme inhibition
Target Compound Data	5.2-11.9 µM
Comparator Or Baseline	Tanshinone I: 2.6-12.9 µM; Tanshinone IIA: 1.9-7.2 µM; Cryptotanshinone: 2.1-7.9 µM
Quantified Difference	Tanshinone IIb's potency range does not overlap with the lower IC50 values of Tanshinone IIA and Cryptotanshinone.
Conditions	High-throughput screening assay of Nox inhibitors from a natural compounds library

Why This Matters

This distinct inhibitory profile enables scientists to investigate the functional role of Nox enzymes with a tanshinone that provides a specific, mid-range potency, avoiding the more potent inhibition seen with Tanshinone IIA or Cryptotanshinone.

Tanshinone IIb is an Active PTP1B Inhibitor with Defined In Vitro Potency

An investigation into the anti-diabetic potential of 12 natural tanshinones identified Tanshinone IIb (compound 6) as a potent inhibitor of protein tyrosine phosphatase 1B (PTP1B) with an IC50 of 4.7 ± 0.4 µM [1]. This places it in a select group of three tanshinones with sub-10 µM activity, alongside compound 4 (5.5 ± 0.9 µM) and compound 12 (8.5 ± 0.5 µM). The majority of other tanshinones tested (1-3, 5, and 7-11) demonstrated much weaker dose-dependent inhibition with IC50 values ranging from 18.6 to 254.8 µM.

PTP1B Inhibition

Head-to-head

TSB IC₅₀ 4.7 ± 0.4 µMvsother tanshinones 18.6–254.8 µM4- to 54-fold greater activity

Supports PTP1B pathway research context

In vitro enzymatic assay; validates probe selection for insulin signaling studies

Evidence Dimension	IC50 against protein tyrosine phosphatase 1B (PTP1B)
Target Compound Data	4.7 ± 0.4 µM
Comparator Or Baseline	In-class comparators: Tanshinone 4 (5.5 ± 0.9 µM), Tanshinone 12 (8.5 ± 0.5 µM), other tanshinones (18.6-254.8 µM)
Quantified Difference	Tanshinone IIb is one of the most potent in-class inhibitors, with activity 4- to 54-fold greater than the majority of other tanshinones.
Conditions	In vitro PTP1B enzymatic activity assay

Why This Matters

This validates Tanshinone IIb as a key chemical probe for studying PTP1B-related pathways and a validated starting point for medicinal chemistry optimization in insulin resistance and diabetes research.

• [1] Kim YS, et al. Characterization of the inhibitory activity of natural tanshinones from Salvia miltiorrhiza roots on protein tyrosine phosphatase 1B. Fitoterapia. 2018;124:64-70. View Source

Tanshinone IIb Demonstrates Limited Neuroprotective Efficacy Relative to Tanshinone I and Cryptotanshinone In Vivo

In a comparative in vivo study of five major lipophilic diterpenoids in a gerbil model of transient cerebral ischemia, Tanshinone IIb (TsIIB) provided some neuroprotection but was significantly less effective than Tanshinone I (TsI) and Cryptotanshinone (CTs) [1]. Pre-treatment with TsI and CTs resulted in an abundance of CV(+) and NeuN(+) neurons in the hippocampal CA1 region, indicating strong neuroprotection. In contrast, the TsIIB-treated group exhibited a lower number of viable neurons, placing it in a cohort with Dihydrotanshinone I (DTsI) and Tanshinone IIA (TsIIA) that showed inferior protective effects.

In Vivo Neuroprotection

Data to verify

TSB: lower viable neuron countvsTanshinone I/Cryptotanshinone: abundant CV(+) and NeuN(+) neuronsWeaker neuroprotection response in gerbil model

Neuroprotection endpoint context may differ from other tanshinones

In vivo ischemia-reperfusion; model-specific review required

Evidence Dimension	Number of viable neurons (CV+ and NeuN+) in hippocampal CA1 region post-ischemia
Target Compound Data	Lower number of CV(+) and NeuN(+) neurons (qualitative assessment)
Comparator Or Baseline	Tanshinone I (TsI) and Cryptotanshinone (CTs): Abundant CV(+) and NeuN(+) neurons
Quantified Difference	TsI and CTs demonstrated statistically significant, qualitatively superior neuroprotection compared to TsIIB.
Conditions	In vivo gerbil model; 5-minute transient ischemia-reperfusion; compounds administered 30 min prior; sacrifice after 4 days.

Why This Matters

This in vivo evidence provides a critical negative selection criterion; researchers should avoid Tanshinone IIb for neuroprotection studies in ischemia-reperfusion injury, instead prioritizing Tanshinone I or Cryptotanshinone for maximum efficacy.

• [1] Park OK, et al. Comparison of neuroprotective effects of five major lipophilic diterpenoids from Danshen extract against experimentally induced transient cerebral ischemic damage. Fitoterapia. 2012;83(8):1666-1674. View Source

Tanshinone IIb is an Established Substrate for P-gp and MRP1 Efflux Transporters

A comprehensive pharmacokinetic and transport study established Tanshinone IIb (TSB) as a substrate for the efflux transporters P-glycoprotein (P-gp) and Multidrug Resistance-Associated Protein 1 (MRP1) [1]. Key quantitative findings include a very low oral bioavailability of approximately 3% in rats. In Caco-2 cell monolayers, TSB exhibited polarized transport with BL-to-AP P(app) values being 3.3- to 5.7-fold higher than AP-to-BL transport, a phenomenon attenuated by P-gp and MRP1/2 inhibitors. Furthermore, the plasma AUC(0-24hr) in mdr1a and mrp1 gene-deficient mice was 10.2- to 1.7-fold higher than in wild-type mice.

Efflux Transporter Substrate

Reported

~3%oral bioavailability

Efflux ratio 3.3–5.7
AUC increase 1.7–10.2-fold in transporter-deficient models

ADME experimental design should account for P-gp/MRP1 efflux

Caco-2 and knockout mouse models; co-administration studies may be needed

Evidence Dimension	Efflux ratio (BL-AP P(app) / AP-BL P(app)) and oral bioavailability
Target Compound Data	Oral bioavailability ~3%; BL-AP/AP-BL P(app) ratio: 3.3-5.7
Comparator Or Baseline	Wild-type vs. P-gp/MRP1-deficient models: 1.7- to 10.2-fold increase in AUC in knockout models
Quantified Difference	TSB's bioavailability and permeability are significantly limited by active efflux via P-gp and MRP1.
Conditions	Rat in vivo PK study; Caco-2 monolayer transport assay; MDCKII-MDR1/MRP1 overexpressing cell models; knockout mice.

Why This Matters

This transporter liability profile is essential for experimental design in cell culture and in vivo studies; researchers must account for active efflux, and this data provides a quantitative basis for co-administration studies with P-gp/MRP1 inhibitors to enhance exposure.

• [1] Yu XY, et al. Role of ATP-binding cassette drug transporters in the intestinal absorption of tanshinone IIB, one of the major active diterpenoids from the root of Salvia miltiorrhiza. Xenobiotica. 2007;37(4):375-415. View Source

Validated Research and Industrial Applications of Tanshinone IIb

SARS-CoV-2 PLpro Protease Inhibition Studies

Tanshinone IIb is the optimal choice for research focused on SARS-CoV-2 papain-like protease (PLpro) inhibition. With an IC50 of 0.14 µM, it is demonstrably more potent than 18 other tanshinones in this assay [1]. This potency, coupled with its low cytotoxicity, makes it a premier chemical probe for investigating the role of PLpro in viral replication and host immune evasion, as well as for structure-activity relationship (SAR) campaigns aimed at developing novel antiviral therapeutics.

PTP1B and Insulin Resistance Pathway Research

Given its potent and validated PTP1B inhibitory activity (IC50 = 4.7 ± 0.4 µM) [2], Tanshinone IIb is a valuable tool for scientists investigating the molecular mechanisms of insulin signaling and type 2 diabetes. It is specifically suited for in vitro studies examining PTP1B's role as a negative regulator of the insulin receptor and for initial proof-of-concept studies in cellular models of insulin resistance, distinguishing it from the vast majority of other tanshinones that are significantly less potent against this target.

Drug Transporter Interaction and Pharmacokinetic Modeling

Due to its well-characterized role as a substrate for P-gp and MRP1 efflux transporters, Tanshinone IIb serves as an ideal model compound for pharmacokinetic and ADME studies [3]. Its low oral bioavailability (~3%) and polarized transport in Caco-2 assays provide a robust system for screening efflux transporter inhibitors, modeling drug-drug interactions at the blood-brain barrier and intestinal epithelium, and validating in vitro to in vivo extrapolation (IVIVE) methodologies for natural products.

Nox Enzyme Isoform Profiling and Assay Development

The distinct IC50 range of Tanshinone IIb (5.2-11.9 µM) against Nox isozymes positions it as a valuable calibrant or reference inhibitor in assays designed to profile the activity of different Nox isoforms. It provides a defined potency reference point, allowing researchers to compare the efficacy of novel synthetic or natural Nox inhibitors and to dissect the functional roles of specific Nox isoforms in cellular ROS production and related inflammatory pathways.

Application

Selection Property

Validation Focus

SARS-CoV-2 PLpro protease inhibition studies

PLpro inhibitory activity and selectivity

Head-to-head screening data; selectivity over 3CLpro

PTP1B and insulin signaling pathway research

PTP1B inhibitory potency in vitro

In-class inhibitor ranking; cellular model validation

Drug transporter interaction and pharmacokinetic modeling

P-gp/MRP1 substrate profile

Efflux ratio and bioavailability; transporter inhibitor co-administration studies

NADPH oxidase (Nox) isoform profiling and assay development

Mid-range Nox inhibitory potency

IC₅₀ range as reference; isoform selectivity comparison

• [1] Desai UR, et al. The inhibition of SARS-CoV-2 Papain-like protease by tanshinones. CORE. 2024. View Source
• [2] Kim YS, et al. Characterization of the inhibitory activity of natural tanshinones from Salvia miltiorrhiza roots on protein tyrosine phosphatase 1B. Fitoterapia. 2018;124:64-70. View Source
• [3] Yu XY, et al. Role of ATP-binding cassette drug transporters in the intestinal absorption of tanshinone IIB, one of the major active diterpenoids from the root of Salvia miltiorrhiza. Xenobiotica. 2007;37(4):375-415. View Source